Ethyl 2-amino-3-(4-fluoro-3-methylphenyl)propanoate

• IUPAC Name: ethyl 2-amino-3-(4-fluoro-3-methylphenyl)propanoate
• InChI: InChI=1S/C12H16FNO2/c1-3-16-12(15)11(14)7-9-4-5-10(13)8(2)6-9/h4-6,11H,3,7,14H2,1-2H3
• InChI Key: BMIAIHIXZBVTBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC(=C(C=C1)F)C)N
• Molecular Formula: C12H16FNO2
• Molecular Weight: 225.26 g/mol

Description

Compound “Ethyl 2-amino-3-(4-fluoro-3-methylphenyl)propanoate” is a chemical entity listed in the PubChem database It is a unique compound with specific properties and applications in various scientific fields

Preparation Methods

The preparation of compound “Ethyl 2-amino-3-(4-fluoro-3-methylphenyl)propanoate” involves specific synthetic routes and reaction conditions. The synthetic routes typically include the use of various reagents and catalysts under controlled conditions to achieve the desired product. Industrial production methods may involve large-scale synthesis using optimized protocols to ensure high yield and purity. Detailed information on the exact synthetic routes and industrial production methods for this compound can be found in specialized chemical literature and patents .

Chemical Reactions Analysis

Compound “Ethyl 2-amino-3-(4-fluoro-3-methylphenyl)propanoate” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Addition: This reaction involves the addition of atoms or groups of atoms to a molecule. Common reagents include hydrogen and halogens.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Compound “Ethyl 2-amino-3-(4-fluoro-3-methylphenyl)propanoate” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological studies to understand its effects on different biological systems.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of compound “Ethyl 2-amino-3-(4-fluoro-3-methylphenyl)propanoate” involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways involved can be elucidated through detailed biochemical and pharmacological studies .

Comparison with Similar Compounds

Compound “Ethyl 2-amino-3-(4-fluoro-3-methylphenyl)propanoate” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. The comparison can be based on various parameters such as chemical reactivity, biological activity, and industrial applications. Some similar compounds include those listed in the PubChem database with similar structural features .